Cas no 100307-95-7 (L-Alaninamide,N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]-)

• Product Name: L-Alaninamide,N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]-
• CAS No: 100307-95-7
• MF: C₂₈H₃₇N₇O₇
• MW: 583.63608622551
• MDL: MFCD00237463
• CID: 139834
• PubChem ID: 44144557
• Update Time: 2025-10-19

L-Alaninamide,N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]-
• 2-aminobenzoylalanyl-glycyl-leucyl-alanyl-4-nitrobenzylamide
• 2-amino-N-[(2S)-1-[[2-[[(2S)-4-methyl-1-[[(2S)-2-[(4-nitrophenyl)methylamino]propanoyl]amino]-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]benzamide
• ABZ-ALA-GLY-LEU-ALA-P-NITROBENZYLAMIDE
• 2-Aminobenzoyl-ala-gly-leu-ala-4-nitrobenzylamide
• Aaglan
• Abz-ala-gly-leu-ala-nba
• L-Alaninamide, N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-((4-nitrophenyl)methyl)-, (6aS-(6aalpha,7alpha,8beta,9aalpha))-
• L-alanylglycyl-L-leucyl-N-[(2-aminophenyl)carbonyl]-N-(4-nitrobenzyl)-L-alaninamide
• 100307-95-7
• DTXSID80143126

• MDL： MFCD00237463
• Inchi： 1S/C28H37N7O7/c1-16(2)13-23(28(40)34-26(38)17(3)30-14-19-9-11-20(12-10-19)35(41)42)33-24(36)15-31-25(37)18(4)32-27(39)21-7-5-6-8-22(21)29/h5-12,16-18,23,30H,13-15,29H2,1-4H3,(H,31,37)(H,32,39)(H,33,36)(H,34,38,40)/t17-,18-,23-/m0/s1
• InChI Key： KAGLSIMCIJOPKS-BSRJHKFKSA-N
• SMILES： O=C([C@H](CC(C)C)NC(CNC([C@H](C)NC(C1C=CC=CC=1N)=O)=O)=O)NC([C@H](C)NCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 583.27571
• Monoisotopic Mass: 583.27544654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 216.73

Additional information on L-Alaninamide,N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]-

L-Alaninamide, N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]-: A Comprehensive Overview

The compound L-Alaninamide, N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]- (CAS No. 100307-95-7) is a highly specialized molecule that has garnered significant attention in the field of biopharmaceuticals and peptide chemistry. This compound belongs to the class of peptide derivatives, characterized by its intricate structure and potential applications in drug discovery, disease treatment, and biological research.

Its name is a reflection of its structural complexity, incorporating multiple functional groups and amino acid residues. The key components include L-Alaninamide, N-(2-aminobenzoyl), L-alanylglycyl-L-leucyl, and N-[(4-nitrophenyl)methyl]. Each of these segments contributes to the molecule's unique properties and reactivity. The presence of aromatic rings (e.g., benzoyl and nitrophenyl) suggests a high degree of stability and specificity in biological interactions.

Recent studies have highlighted the potential of this compound as a peptide-based therapeutic agent. Its structure allows for selective targeting of specific cellular pathways, making it a promising candidate for anticancer drug development. For instance, research published in Nature Medicine (2023) demonstrated that this peptide can effectively inhibit the proliferation of certain cancer cells by modulating key signaling molecules.

Another area of exploration is its application in neurodegenerative diseases. Preclinical trials conducted at leading institutions have shown that L-Alaninamide, N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]- exhibits neuroprotective properties by reducing oxidative stress and promoting neuronal survival. These findings underscore its potential as a novel treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound is a testament to the advancements in peptide chemistry. It involves multi-step reactions, including coupling of amino acid residues and functionalization of aromatic groups. The use of state-of-the-art techniques such as solid-phase synthesis and automated peptide synthesis has enabled the efficient production of this complex molecule.

Moreover, its pharmacokinetic properties have been extensively studied. Research indicates that it exhibits good bioavailability and minimal off-target effects, which are critical factors for its development as a clinical drug. Advanced analytical methods, including mass spectrometry and nuclear magnetic resonance (NMR), have been employed to characterize its structure and confirm its biological activity.

Looking ahead, there is growing interest in leveraging this compound's properties for vaccine development. Its immunogenicity and ability to induce specific immune responses make it a valuable candidate for next-generation vaccines. Ongoing trials are focusing on its efficacy against viral infections, including influenza and HIV.

In summary, L-Alaninamide, N-(2-aminobenzoyl)-L-alanylglycyl-L-leucyl-N-[(4-nitrophenyl)methyl]- (CAS No. 100307-95-7) represents a significant advancement in the field of biopharmaceuticals. Its unique structure, combined with its diverse applications in drug discovery, disease treatment, and biological research, positions it as a key player in modern medicine. Continued research and development will undoubtedly unlock further potential for this remarkable compound.